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Compound of Interest

Compound Name: Azocyclotin

Cat. No.: B141819

For Researchers, Scientists, and Drug Development Professionals

Introduction

Azocyclotin is an organotin acaricide recognized for its efficacy against a wide range of
phytophagous mites.[1][2] As a contact poison with long-lasting residual activity, it has been
utilized in agriculture to protect various crops, including fruits, vegetables, and ornamentals.[2]
[3] This technical guide provides an in-depth overview of the core chemical and physical
properties of Azocyclotin, its mode of action, and analytical methodologies, presented for a
technical audience of researchers and professionals in drug development and related scientific
fields.

Chemical and Physical Properties

The fundamental chemical and physical characteristics of Azocyclotin are summarized in the
tables below, offering a structured overview of its identity and behavior under various
conditions.

Table 1: General and Chemical Identifiers
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Property Value

IUPAC Name tricyclohexyl(1,2,4-triazol-1-yl)stannane[4][5][6]
CAS Number 41083-11-8[1][4][7]

Molecular Formula C20H3sNsSn[1][4][7]

Molecular Weight 436.2 g/mol [4]

Appearance Colorless crystals or white powder[1][3][4]

Table 2: Physicochemical Properties

Property Value
Melting Point 210 °C (decomposes)[4][7]1[8]
Boiling Point Decomposes before boiling[9]

Water Solubility

0.12 mg/L at 20 °C[4][7]

Solubility in Organic Solvents (g/L at 20 °C)

Dichloromethane: 20-50[4]

Isopropanol: 10-20[4]

Toluene: 2-5[4]

n-Hexane: 0.1-1[4]

Vapor Pressure

4.5 x 10713 mm Hg at 25 °C[4]

pKa

5.36[4][7][8]

Log P (Octanol-Water Partition Coefficient)

5.30[4]

Henry's Law Constant

2.15 x 10712 atm-cu m/mole (estimated)[4]

Mode of Action and Metabolism

Azocyclotin functions as a potent inhibitor of mitochondrial ATP synthase.[9][10][11] Its

mechanism of action involves the disruption of oxidative phosphorylation, a critical process for
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energy production within the mite's cells. By inhibiting ATP formation, Azocyclotin induces
paralysis and eventual death of the target organism.[2]

Upon exposure to environmental conditions, particularly in the presence of water, Azocyclotin
undergoes rapid hydrolysis. This process involves the cleavage of the triazole group, yielding
two primary metabolites: cyhexatin (tricyclohexyltin hydroxide) and 1,2,4-triazole.[1][8][12]
Cyhexatin itself is a recognized acaricide.

Click to download full resolution via product page

Diagram 1: Mode of Action of Azocyclotin.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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